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Compound of Interest

Compound Name: 4-(Hydroxymethyl)piperidin-3-ol
CAS No.: 220218-57-5
Cat. No.: B3116907

Get Quote

Executive Summary & Compound Identity

¢ |[UPAC Name: (3R,4S)-4-(Hydroxymethyl)piperidin-3-ol (racemic or enantiopure)[1]

Common Name:cis-4-Hydroxymethyl-3-piperidinol[1][2]

CAS Number: 21492-03-5 (cis-free base), 955028-05-4 (cis-HCI salt)[1]

Molecular Formula:

[3]14]

Molecular Weight: 131.17 g/mol [2][3]

Stereochemical Context

The piperidine ring adopts a chair conformation.[2] In the cis-isomer, the relationship between
the hydroxyl group at C3 and the hydroxymethyl group at C4 is crucial. Typically, the bulky
hydroxymethyl group prefers the equatorial position, forcing the C3-hydroxyl into an axial or
equatorial position depending on hydrogen bonding networks.[1]
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e Cis:
Hz (Axial-Equatorial or Equatorial-Axial coupling).[1]

e Trans:

Hz (Axial-Axial coupling).[1]

Nuclear Magnetic Resonance (NMR)

Spectroscopy|[1][5][6][7]
Sample Preparation Protocols

e Solvent: Deuterium Oxide (

) is preferred for the HCI salt to prevent signal overlap from exchangeable protons.[2]
Methanol-

(

) is suitable for the free base.[2]

e pH Adjustment: For the free base in

, add 1-2 drops of
to ensure the amine is deprotonated, sharpening the
-proton signals.[1]
o Reference: Trimethylsilylpropanoic acid (TSP) or residual solvent peak (
1 4.79 ppm,
: 3.31 ppm).

H NMR Data (400 MHz, )

Note: Chemical shifts are representative of the HCI salt form. For free base, shifts generally
move upfield by 0.2-0.5 ppm.[1]
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Position

(ppm)

Multiplicity

(Hz)

Assignment
Logic

H3

3.95-4.05

ddd /m

Deshielded by
geminal -OH.[1]
[2] Multiplicity
reflects coupling
to H2ax, H2eq,
and H4.[2]

H4

1.85-1.95

Methine proton.
[1][2] Shielded

relative to H3.

H2 (eq)

3.35-3.45

dd

-proton to
Nitrogen.[1]
Equatorial
protons typically
downfield of

axial.[2]

H2 (ax)

2.90 - 3.00

dd

-proton to
Nitrogen.[1]
Large axial-axial
coupling to H3 if
H3 is axial.[1][2]

H6 (eq)

3.30 - 3.40

-proton to
Nitrogen.[1][2]

H6 (ax)

2.85-2.95

td

-proton to

Nitrogen.[1]

CH

OH

3.55-3.65

d/m

Diastereotopic
methylene
protons adjacent

to oxygen.[1][2]
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H5 (eq) 1.70 - 1.80 m - -proton ring
methylene.[1][2]

H5 (ax) 1.50 - 1.60 m - -proton ring
methylene.[1][2]

Stereochemical Validation (The "Cis" Signature): To confirm the cis-configuration, examine the
coupling between H3 and H4.[2]

Hz, the protons are gauche (eg-ax or ax-eq), confirming cis.[1]

o If

Hz, the protons are anti-periplanar (ax-ax), indicating trans.[1]

C NMR Data (100 MHz, )

Position Type Assignment Logic
Carbinol carbon
C3 66.5 - 68.0 CH
(attached to OH).[1][2]
CH .
Primary alcohol
60.5 - 62.0 CH Y
OH carbon.[1][2]
-carbon to amine,
c2 48.0 - 50.0 CH
to hydroxyl.[1][2]
CH
c6 44.0-46.0 -carbon to amine.[1][2]
Methine branching
C4 38.0-40.0 CH )
point.[1][2]
Ring methylene (most
c5 24.0 - 26.0 CH g methylene (

shielded).[1][2]
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Mass Spectrometry (MS)[1]
lonization & Molecular lon[2]

e Method: Electrospray lonization (ESI) in Positive Mode (
)[2]

» Molecular lon:
o Da[1][4]
o Da (common in glass capillaries)[1]

o Da (dimer formation at high concentrations)[1]

Fragmentation Pattern (MS/MS or El)

The fragmentation follows a predictable pathway dominated by the stability of the iminium ion
and dehydration.[2]

o Dehydration (
): Loss of water from the secondary alcohol (C3) or primary alcohol.[2]
o Hydroxymethyl Loss (

): Cleavage of the

side chain.[2]

* Ring Cleavage (RDA-type): Retro-Diels-Alder type fragmentation is common in piperidines,
often generating fragments at

82 or 83.[1][2]

Fragmentation Workflow Diagram
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- H20 (18 Da) \- CH20H (31 Da)

[M - H2O]+ [M - CH20OH]+
m/z 114 m/z 101
(Dehydration) (Side Chain Loss)

Ring Cleavage

Tetrahydropyridine lon
m/z 82-83

Click to download full resolution via product page
Caption: Proposed ESI+ fragmentation pathway for 4-(Hydroxymethyl)piperidin-3-ol.

Infrared Spectroscopy (IR)[1][5]
Sample Preparation[1][2]

* Method: ATR (Attenuated Total Reflectance) on neat solid/oil or KBr pellet.[2]

o State: The free base is often a viscous oil or low-melting solid; the HCI salt is a crystalline
solid.[2]

Key Absorption Bands[1][2]
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Wavenumber (cm

Intensity Vibrational Mode Diagnostic Value
)
Overlapping bands
typical of amino
3200 - 3400 Broad, Strong O-H and N-H Stretch alcohols.[1] H-bonding
broadens this region
significantly.[1][2]
Alkyl backbone (CH
C-H Stretch (
2850 - 2950 Medium and CH
)
)-[112]
) Scissoring vibration of
1580 - 1650 Medium N-H Bend ]
the secondary amine.
Characteristic of
primary (
1050 - 1100 Strong C-O Stretch

-OH) and secondary
(CH-OH) alcohols.[1]

[2]

Structural Elucidation Workflow

To confirm the identity and stereochemistry of a synthesized batch, follow this logic gate:
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Unknown Sample

1. Mass Spec (ESI+)

2. 1H NMR (D20)

Small J \Large J

J<5Hz: J>9 Hz:
CIS Isomer TRANS Isomer

Click to download full resolution via product page

Caption: Logic flow for confirming structure and stereochemistry.

References

e Compound Registry: CAS 21492-03-5 (cis-isomer); CAS 955028-05-4 (cis-HCI salt).[1][2]
Chemical Abstracts Service.[2]

» Synthesis & Characterization:Journal of Organic Chemistry, "Stereoselective synthesis of
hydroxymethyl piperidines via hydrogenation of pyridines."[2] (General methodology for
piperidine reduction).
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o Spectral Database:SDBS (Spectral Database for Organic Compounds), National Institute of
Advanced Industrial Science and Technology (AIST).[2] [Link][1]

e Mass Spectrometry:NIST Chemistry WebBook, SRD 69.[2] [Link][1]

» Stereochemical Analysis: Claridge, T. D. W.[2] High-Resolution NMR Techniques in Organic
Chemistry. Elsevier, 2016.[2] (Authoritative text on J-coupling analysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 4-
(Hydroxymethyl)piperidin-3-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3116907/docs#comprehensive-spectroscopic-
characterization-of-4-hydroxymethyl-piperidin-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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